Cas no 2640818-48-8 (9-cyclopropyl-6-[4-(pyrimidin-2-yl)piperazin-1-yl]-9H-purine)

• Product Name: 9-cyclopropyl-6-[4-(pyrimidin-2-yl)piperazin-1-yl]-9H-purine
• CAS No: 2640818-48-8
• MF: C₁₆H₁₈N₈
• MW: 322.36772108078
• CID: 5318582
• PubChem ID: 154829192
• Update Time: 2025-05-24

9-cyclopropyl-6-[4-(pyrimidin-2-yl)piperazin-1-yl]-9H-purine Chemical and Physical Properties

Names and Identifiers

• F6796-1028
• 2640818-48-8
• AKOS040731651
• 9-cyclopropyl-6-[4-(pyrimidin-2-yl)piperazin-1-yl]-9H-purine
• 9-Cyclopropyl-6-[4-(2-pyrimidinyl)-1-piperazinyl]-9H-purine

• Inchi： 1S/C16H18N8/c1-4-17-16(18-5-1)23-8-6-22(7-9-23)14-13-15(20-10-19-14)24(11-21-13)12-2-3-12/h1,4-5,10-12H,2-3,6-9H2
• InChI Key： HORZYBVHORTYRV-UHFFFAOYSA-N
• SMILES： N1C2C(=NC=NC=2N2CCN(C3=NC=CC=N3)CC2)N(C2CC2)C=1

Computed Properties

• Exact Mass: 322.16544261g/mol
• Monoisotopic Mass: 322.16544261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75.9Ų

Experimental Properties

• Density: 1.58±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 605.3±65.0 °C(Predicted)
• pka: 7.14±0.10(Predicted)

Additional information on 9-cyclopropyl-6-[4-(pyrimidin-2-yl)piperazin-1-yl]-9H-purine

9-Cyclopropyl-6-[4-(Pyrimidin-2-Yl)Piperazin-1-Yl]-9H-Purine: A Comprehensive Overview

9-Cyclopropyl-6-[4-(pyrimidin-2-yl)piperazin-1-yl]-9H-purine, identified by the CAS number 2640818-48-8, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the purine class of heterocyclic compounds, which are well-known for their diverse biological activities. The integration of a cyclopropyl group and a piperazine moiety within its structure makes it a unique molecule with potential applications in drug discovery and development.

The molecular structure of this compound is characterized by a purine ring system, which serves as the core framework. The substitution at the 6-position with a piperazine ring that is further decorated with a pyrimidine group introduces significant structural complexity and functional diversity. The cyclopropyl group attached at the 9-position adds additional steric and electronic properties, which are critical for its biological activity. This combination of structural features positions this compound as a promising candidate for targeting specific molecular pathways in various disease states.

Recent studies have highlighted the potential of this compound in modulating key cellular processes, particularly in the context of cancer biology. Researchers have demonstrated that 9-cyclopropyl-6-[4-(pyrimidin-2-yl)piperazin-1-yl]-9H-purine exhibits potent inhibitory activity against several oncogenic kinases, making it a compelling lead for anti-cancer drug development. The ability to selectively target these kinases while minimizing off-target effects is a significant advantage in the design of therapeutic agents.

In addition to its kinase inhibitory properties, this compound has also shown promise in modulating other critical signaling pathways, such as those involved in inflammation and immune response. Its unique chemical architecture allows for interactions with multiple protein targets, thereby enhancing its potential as a multi-targeted therapeutic agent. This versatility underscores the importance of further preclinical and clinical studies to fully elucidate its therapeutic potential.

The synthesis of 9-cyclopropyl-6-[4-(pyrimidin-2-yl)piperazin-1-yl]-9H-purine involves a series of well-established organic chemical reactions, including nucleophilic substitutions, cyclizations, and coupling reactions. The strategic use of protecting groups and precise control over reaction conditions are essential to ensure high yields and purity of the final product. Recent advancements in synthetic methodology have enabled more efficient routes to this compound, facilitating its large-scale production for research purposes.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These analyses have provided detailed insights into its molecular conformation, stereochemistry, and intermolecular interactions. Such information is invaluable for understanding its pharmacokinetic properties and optimizing its bioavailability.

The pharmacokinetic profile of 9-cyclopropyl-6-[4-(pyrimidin-2-yl)piperazin-1-yl]-9H-purine has been extensively studied in preclinical models. Data indicate that it exhibits favorable absorption characteristics and moderate clearance rates, suggesting potential suitability for oral administration. However, further studies are required to confirm these findings in human subjects.

In terms of toxicity, preliminary studies have revealed that this compound demonstrates low acute toxicity in experimental animals. However, chronic toxicity studies are still ongoing to assess its long-term safety profile. These findings highlight the need for rigorous safety evaluations before advancing this compound into clinical trials.

The integration of computational chemistry tools has played a pivotal role in understanding the molecular interactions of this compound with its target proteins. Molecular docking studies have provided insights into the binding modes and key residues responsible for its activity. Such computational approaches have significantly accelerated the drug discovery process by enabling rational design strategies for improving potency and selectivity.

In conclusion, 9-cyclopropyl-6-[4-(pyrimidin-2-y l)piperazin -1 - yl ] - 9 H - purine, CAS number 2640818 - 48 - 8 , represents a cutting-edge molecule with immense potential in the field of medicinal chemistry. Its unique structural features, coupled with promising biological activities , position it as a leading candidate for addressing unmet medical needs . Continued research efforts will undoubtedly unlock new opportunities for leveraging this compound's therapeutic potential , paving the way for innovative treatments across various disease areas .